2-cyclopentyl-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-cyclopentyl-N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C22H27N5O2/c1-16-6-2-5-9-18(16)14-26-15-24-21-19(22(26)29)13-25-27(21)11-10-23-20(28)12-17-7-3-4-8-17/h2,5-6,9,13,15,17H,3-4,7-8,10-12,14H2,1H3,(H,23,28)
• InChI Key: MWGDIIVOMVCUAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=NC3=C(C2=O)C=NN3CCNC(=O)CC4CCCC4
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

2-cyclopentyl-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

• The synthesis of heterocycles, including pyrrole, pyridine, coumarin, thiazole, and pyrazolo[3,4-d]pyrimidine derivatives, has been explored for their potential insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis. These compounds are synthesized using versatile precursors like 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide and evaluated for their biological activity, highlighting the compound's role in developing new insecticides (Fadda et al., 2017).

Coordination Complexes and Antioxidant Activity

• Pyrazole-acetamide derivatives have been used to synthesize Co(II) and Cu(II) coordination complexes, demonstrating the effect of hydrogen bonding on self-assembly processes. These complexes exhibit significant antioxidant activity, suggesting potential applications in oxidative stress mitigation (Chkirate et al., 2019).

Antitumor Activity

• Novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been synthesized and investigated for their antitumor activity. Some of these compounds show promising inhibitory effects on different cancer cell lines, indicating potential applications in cancer research (Albratty et al., 2017).

Insecticidal and Antibacterial Potential

• The cyclocondensation of N-(4,6-dimethyl-pyrimidin-2-yl)-3-oxo butyramide with substituted acid hydrazides under microwave irradiation has led to the synthesis of pyrimidine-linked pyrazol-3-yl amines, which were evaluated for their insecticidal and antibacterial potential. This research demonstrates the compound's utility in developing new pesticides and antibacterial agents (Deohate & Palaspagar, 2020).